Cas no 2171228-17-2 ((2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-hydroxybutanoic acid)

• Product Name: (2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-hydroxybutanoic acid
• CAS No: 2171228-17-2
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 6264296
• PubChem ID: 165722470
• Update Time: 2025-06-10

(2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-hydroxybutanoic acid
• EN300-1503071
• (2S)-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]-2-hydroxybutanoic acid
• 2171228-17-2

• Inchi： 1S/C23H26N2O6/c1-23(2,21(29)24-12-11-19(26)20(27)28)25-22(30)31-13-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18-19,26H,11-13H2,1-2H3,(H,24,29)(H,25,30)(H,27,28)/t19-/m0/s1
• InChI Key： WNELTXANPFRCDM-IBGZPJMESA-N
• SMILES： O(C(NC(C)(C)C(NCC[C@@H](C(=O)O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-hydroxybutanoic acid

Research Brief on (2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-hydroxybutanoic acid (CAS: 2171228-17-2)

The compound (2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-hydroxybutanoic acid (CAS: 2171228-17-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Its Fmoc-protected amino acid moiety and hydroxylated side chain make it particularly valuable for the design of novel therapeutic agents and biomaterials.

Recent studies have focused on the synthetic pathways and applications of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthesis route that improves yield and purity, addressing previous challenges in large-scale production. The study highlights the compound's role in the synthesis of peptide-based inhibitors targeting protease enzymes, which are implicated in various diseases, including cancer and viral infections.

In addition to its synthetic utility, (2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-hydroxybutanoic acid has been investigated for its potential in drug delivery systems. Research published in Bioconjugate Chemistry demonstrated its use in constructing pH-sensitive carriers that enhance the targeted release of anticancer drugs. The hydroxyl group in the molecule facilitates conjugation with other functional groups, enabling the development of multifunctional delivery platforms.

Another notable application is in the field of proteomics, where this compound has been employed as a building block for activity-based probes (ABPs). These probes are essential for studying enzyme activity in complex biological systems. A 2024 study in ACS Chemical Biology showcased its incorporation into ABPs for monitoring cysteine protease activity in live cells, providing insights into disease mechanisms and potential therapeutic targets.

Despite these advancements, challenges remain in the broader adoption of this compound. Issues such as stability under physiological conditions and scalability of synthesis need further investigation. Ongoing research aims to address these limitations by exploring derivative compounds and alternative synthetic strategies.

In conclusion, (2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-hydroxybutanoic acid (CAS: 2171228-17-2) represents a versatile and promising tool in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to drug delivery and proteomics, underscoring its potential to drive innovation in therapeutic development. Future studies will likely expand its utility and overcome existing challenges, solidifying its role in advancing biomedical science.